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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

synthesis of nano calcium silicate powders via a mechanochemical route. This solvent-free,

room temperature method offers a simple, energy-efficient, and environmentally friendly

alternative to conventional high-temperature solid-state reactions and wet-chemical methods.

[1][2] The resulting nano-sized calcium silicate particles exhibit properties that are highly

advantageous for various applications, particularly in the field of drug delivery, owing to their

biocompatibility, high surface area, and pH-responsive nature.[3][4]

Introduction to Mechanochemical Synthesis
Mechanochemical synthesis is a solid-state reaction technique that utilizes mechanical energy,

typically from high-energy ball milling, to induce chemical transformations at the molecular

level.[1][5] The process involves repeated fracturing and cold welding of powder particles,

leading to a significant reduction in particle size and the formation of new phases.[1] Key

advantages of this method include its operation at room temperature, which eliminates the

need for expensive high-temperature equipment, and its solvent-free nature, making it an

environmentally friendly "green" synthesis route.[2]

The synthesis of nano calcium silicate via this method typically proceeds through three stages:
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Comminution: The initial grinding of the raw materials to reduce their particle size and

increase their surface area.[1][6]

Recombination: The intimate mixing and reaction of the comminuted raw materials to form

the final calcium silicate product.[1][6]

Product Comminution: Further milling of the newly formed calcium silicate to achieve the

desired nano-sized particles.[1][6]

Applications in Drug Development
Nano calcium silicate powders, particularly those with a mesoporous structure, are excellent

candidates for drug delivery systems.[7][8] Their key attributes for this application include:

High Biocompatibility and Biodegradability: Ensures minimal toxicity and safe clearance from

the body.[3][4]

High Specific Surface Area and Porosity: Allows for high drug loading capacity.[3][4][8]

pH-Responsive Drug Release: Enables targeted drug delivery to specific sites, such as

tumor microenvironments, which often have a lower pH.[3][4]

Sustained Release Profile: Prolongs the therapeutic effect of the loaded drug.[3][4][7]

Bioactivity: The ability to bond with bone and promote tissue regeneration makes them

suitable for applications in orthopedics and dentistry.[3][8]

Experimental Protocol: Mechanochemical Synthesis
of Nano Calcium Silicate
This protocol is based on the successful synthesis of nano calcium silicate powders as reported

by Singh and Karmakar (2011).[1]

3.1. Materials and Equipment

Raw Materials:

Calcium Carbonate (CaCO₃), high purity (99%)
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Dehydrated Silica Gel (SiO₂), high purity (99%)

Equipment:

High-energy planetary ball mill (e.g., Retsch PM 100)

Zirconia grinding jar (500 ml capacity)

Zirconia milling balls (10 mm diameter)

Analytical balance

Spatula and weighing boats

3.2. Synthesis Procedure

Stoichiometric Mixture Preparation:

Weigh stoichiometric amounts of calcium carbonate and dehydrated silica gel. The molar

ratio of CaO to SiO₂ in the final product should be considered to determine the correct

weights. For wollastonite (CaSiO₃), the molar ratio is 1:1.

Prepare a total of 5 g of the reactant mixture.

Ball Milling:

Place the 5 g stoichiometric mixture into a 500 ml zirconia grinding jar.

Add 100 zirconia milling balls (10 mm diameter) to the jar.

Seal the jar and place it in the high-energy planetary ball mill.

Set the milling speed to 300 rpm.

Mill the powder for the desired duration. Samples can be prepared at various time points

(e.g., 1, 3, 6, 10, 15, 20, and 26 hours) to study the progression of the reaction and the

evolution of particle size.[1]

Sample Collection:
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After the designated milling time, carefully open the grinding jar in a fume hood to avoid

inhalation of fine powders.

Collect the synthesized nano calcium silicate powder for characterization.

3.3. Characterization Techniques

The synthesized nano calcium silicate powders should be characterized to determine their

phase composition, particle size, and morphology.

X-ray Diffraction (XRD): To confirm the formation of the calcium silicate phase and determine

the crystallite size.[1]

Field Emission Scanning Electron Microscopy (FESEM): To observe the morphology and

particle shape of the synthesized powders.[1]

Transmission Electron Microscopy (TEM): To obtain high-resolution images of the

nanoparticles and determine their size and crystallinity.[1]

Quantitative Data Summary
The following tables summarize the quantitative data obtained from the mechanochemical

synthesis of nano calcium silicate.

Table 1: Effect of Milling Time on Particle Size[1]

Milling Time (hours) Average Particle Size (nm)

6 ~21

10 Not specified, but decreasing

15 Not specified, but decreasing

20 Not specified, but decreasing

26 ~13

Table 2: Effect of Annealing on Particle Size[1]
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Sample
Annealing
Temperature (°C)

Annealing Time
(hours)

Average Particle
Size (nm)

26-hour milled powder 750 10 ~30
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Experimental Workflow for Mechanochemical Synthesis
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Experimental Workflow for Mechanochemical Synthesis
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Caption: Workflow for the mechanochemical synthesis of nano calcium silicate powders.
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Logical Relationship of Mechanochemical Synthesis Stages

Logical Relationship of Mechanochemical Synthesis Stages
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Caption: The three sequential stages of mechanochemical synthesis.
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Conceptual Pathway for pH-Responsive Drug Delivery
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Caption: pH-responsive drug delivery using nano calcium silicate carriers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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